N-[2-(4-cyclohexylphenyl)ethyl]-4-(4-methyl-1,2,4-triazol-3-yl)piperidine-1-carboxamide

• IUPAC Name: N-[2-(4-cyclohexylphenyl)ethyl]-4-(4-methyl-1,2,4-triazol-3-yl)piperidine-1-carboxamide
• InChI: InChI=1S/C23H33N5O/c1-27-17-25-26-22(27)21-12-15-28(16-13-21)23(29)24-14-11-18-7-9-20(10-8-18)19-5-3-2-4-6-19/h7-10,17,19,21H,2-6,11-16H2,1H3,(H,24,29)
• InChI Key: LMSKSQOFDLDZNT-UHFFFAOYSA-N
• Canonical SMILES: CN1C=NN=C1C2CCN(CC2)C(=O)NCCC3=CC=C(C=C3)C4CCCCC4
• Molecular Formula: C23H33N5O
• Molecular Weight: 395.5 g/mol

Description

N-[2-(4-cyclohexylphenyl)ethyl]-4-(4-methyl-1,2,4-triazol-3-yl)piperidine-1-carboxamide is a complex organic compound that features a piperidine ring substituted with a triazole moiety and a cyclohexylphenyl group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[2-(4-cyclohexylphenyl)ethyl]-4-(4-methyl-1,2,4-triazol-3-yl)piperidine-1-carboxamide typically involves multiple steps:

Formation of the piperidine ring: This can be achieved through the cyclization of appropriate precursors under acidic or basic conditions.

Introduction of the triazole moiety:

Attachment of the cyclohexylphenyl group: This can be done through various coupling reactions, such as Suzuki or Heck coupling, using palladium catalysts.

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the above synthetic routes to ensure high yield and purity. This may include the use of continuous flow reactors, advanced purification techniques, and stringent quality control measures.

Chemical Reactions Analysis

Types of Reactions

N-[2-(4-cyclohexylphenyl)ethyl]-4-(4-methyl-1,2,4-triazol-3-yl)piperidine-1-carboxamide can undergo several types of chemical reactions:

Oxidation: The compound can be oxidized using reagents like potassium permanganate or chromium trioxide.

Reduction: Reduction can be achieved using hydrogenation or metal hydrides.

Substitution: Various nucleophilic or electrophilic substitution reactions can occur, especially at the piperidine or triazole rings.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or basic medium.

Reduction: Hydrogen gas with a palladium catalyst or sodium borohydride.

Substitution: Halogenating agents like N-bromosuccinimide for electrophilic substitution, or nucleophiles like amines for nucleophilic substitution.

Major Products

The major products of these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids or ketones, while reduction may produce alcohols or amines.

Scientific Research Applications

N-[2-(4-cyclohexylphenyl)ethyl]-4-(4-methyl-1,2,4-triazol-3-yl)piperidine-1-carboxamide has several scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Studied for its potential interactions with biological macromolecules.

Medicine: Investigated for its potential therapeutic effects, such as anti-inflammatory or anticancer properties.

Industry: Utilized in the development of new materials or as a catalyst in various chemical processes.

Mechanism of Action

The mechanism of action of N-[2-(4-cyclohexylphenyl)ethyl]-4-(4-methyl-1,2,4-triazol-3-yl)piperidine-1-carboxamide involves its interaction with specific molecular targets. The triazole moiety may bind to enzymes or receptors, modulating their activity. The cyclohexylphenyl group can enhance the compound’s lipophilicity, aiding in its cellular uptake and distribution.

Comparison with Similar Compounds

Similar Compounds

• N-[2-(4-phenylphenyl)ethyl]-4-(4-methyl-1,2,4-triazol-3-yl)piperidine-1-carboxamide
• N-[2-(4-cyclohexylphenyl)ethyl]-4-(4-ethyl-1,2,4-triazol-3-yl)piperidine-1-carboxamide

Uniqueness

N-[2-(4-cyclohexylphenyl)ethyl]-4-(4-methyl-1,2,4-triazol-3-yl)piperidine-1-carboxamide is unique due to the specific combination of its functional groups, which confer distinct chemical and biological properties. The presence of the cyclohexyl group, in particular, may enhance its binding affinity and specificity for certain molecular targets compared to similar compounds.